Cas no 2137680-54-5 (1-Butanone, 3-methyl-1-[1-(3-piperidinyl)-2-azabicyclo[3.2.0]hept-2-yl]-)

• Product Name: 1-Butanone, 3-methyl-1-[1-(3-piperidinyl)-2-azabicyclo[3.2.0]hept-2-yl]-
• CAS No: 2137680-54-5
• MF: C₁₆H₂₈N₂O
• MW: 264.406324386597
• CID: 5297129
• Update Time: 2025-07-28

1-Butanone, 3-methyl-1-[1-(3-piperidinyl)-2-azabicyclo[3.2.0]hept-2-yl]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 3-methyl-1-[1-(3-piperidinyl)-2-azabicyclo[3.2.0]hept-2-yl]-

• Inchi： 1S/C16H28N2O/c1-12(2)10-15(19)18-9-6-13-5-7-16(13,18)14-4-3-8-17-11-14/h12-14,17H,3-11H2,1-2H3
• InChI Key： SGEJUHUDGNLAKV-UHFFFAOYSA-N
• SMILES： C(N1CCC2C1(C1CCCNC1)CC2)(=O)CC(C)C

Additional information on 1-Butanone, 3-methyl-1-[1-(3-piperidinyl)-2-azabicyclo[3.2.0]hept-2-yl]-

Comprehensive Overview of 1-Butanone, 3-methyl-1-[1-(3-piperidinyl)-2-azabicyclo[3.2.0]hept-2-yl]- (CAS No. 2137680-54-5)

The compound 1-Butanone, 3-methyl-1-[1-(3-piperidinyl)-2-azabicyclo[3.2.0]hept-2-yl]- (CAS No. 2137680-54-5) is a specialized organic molecule with a unique structural framework. Its intricate design combines a piperidine moiety with a 2-azabicyclo[3.2.0]heptane core, making it a subject of interest in pharmaceutical and chemical research. This compound's molecular complexity and potential applications have garnered attention in scientific communities, particularly in the fields of medicinal chemistry and drug discovery.

Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such structurally diverse compounds. Researchers are increasingly exploring 1-Butanone derivatives for their potential in modulating biological targets, given their ability to interact with enzymes and receptors. The 3-piperidinyl and azabicyclo components are particularly noteworthy, as they are often associated with enhanced bioavailability and target specificity in therapeutic agents.

From an industrial perspective, the synthesis of CAS No. 2137680-54-5 involves advanced organic synthesis techniques, including multi-step reactions and catalytic processes. The demand for such compounds has risen due to their utility in high-throughput screening and fragment-based drug discovery. Laboratories focusing on small molecule libraries often include this compound due to its structural novelty and potential as a lead compound.

Environmental and safety considerations are also critical when handling 1-Butanone, 3-methyl-1-[1-(3-piperidinyl)-2-azabicyclo[3.2.0]hept-2-yl]-. While not classified as hazardous under standard regulations, proper laboratory protocols must be followed to ensure safe usage. The compound's physicochemical properties, such as solubility and stability, are essential for researchers optimizing its applications in formulation development.

In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes for CAS No. 2137680-54-5. Innovations in catalysis and solvent-free reactions aim to reduce the environmental footprint of its production. This aligns with the growing consumer and regulatory focus on eco-friendly chemical processes.

The future of 1-Butanone, 3-methyl-1-[1-(3-piperidinyl)-2-azabicyclo[3.2.0]hept-2-yl]- lies in its adaptability to emerging technologies. With advancements in machine learning for molecular design and automated synthesis platforms, this compound could play a pivotal role in next-generation therapeutic innovations. Its structural versatility makes it a valuable candidate for further exploration in both academic and industrial settings.